![molecular formula C23H20N2O B5297574 3-[4-(4-morpholinyl)phenyl]-2-(2-naphthyl)acrylonitrile](/img/structure/B5297574.png)
3-[4-(4-morpholinyl)phenyl]-2-(2-naphthyl)acrylonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[4-(4-morpholinyl)phenyl]-2-(2-naphthyl)acrylonitrile, also known as MONNA, is a chemical compound that has been extensively studied in scientific research for its potential therapeutic applications. It belongs to the class of acrylonitrile derivatives and has been found to have a wide range of biochemical and physiological effects.
Scientific Research Applications
3-[4-(4-morpholinyl)phenyl]-2-(2-naphthyl)acrylonitrile has been studied extensively in scientific research for its potential therapeutic applications. It has been found to have anti-inflammatory, anti-tumor, and anti-viral properties. In particular, this compound has been shown to inhibit the replication of several viruses, including HIV-1, SARS-CoV, and MERS-CoV. This makes it a promising candidate for the development of new antiviral drugs.
Mechanism of Action
The mechanism of action of 3-[4-(4-morpholinyl)phenyl]-2-(2-naphthyl)acrylonitrile involves the inhibition of viral replication by targeting the viral envelope protein. It binds to a specific site on the envelope protein, preventing it from fusing with the host cell membrane. This inhibits the entry of the virus into the host cell and prevents viral replication. Additionally, this compound has been found to inhibit the activity of several enzymes involved in inflammation and tumor growth.
Biochemical and Physiological Effects:
This compound has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes involved in inflammation, including cyclooxygenase-2 and 5-lipoxygenase. It also inhibits the activity of several enzymes involved in tumor growth, including matrix metalloproteinases. Additionally, this compound has been found to have anti-oxidant properties and can protect cells from oxidative stress.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-[4-(4-morpholinyl)phenyl]-2-(2-naphthyl)acrylonitrile for lab experiments is its specificity for the viral envelope protein. This makes it a promising candidate for the development of new antiviral drugs. Additionally, its anti-inflammatory and anti-tumor properties make it a useful tool for studying the mechanisms of inflammation and tumor growth. However, one limitation of this compound is its low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for research on 3-[4-(4-morpholinyl)phenyl]-2-(2-naphthyl)acrylonitrile. One area of research is the development of new antiviral drugs based on this compound. Its specificity for the viral envelope protein makes it a promising candidate for the development of new drugs to treat viral infections. Another area of research is the study of this compound's anti-inflammatory and anti-tumor properties. Understanding the mechanisms of these effects could lead to the development of new drugs to treat inflammatory diseases and cancer. Additionally, further research could be done to improve the solubility of this compound in water, which would make it easier to work with in lab experiments.
Synthesis Methods
The synthesis of 3-[4-(4-morpholinyl)phenyl]-2-(2-naphthyl)acrylonitrile involves the condensation of 4-(4-morpholinyl)benzaldehyde with 2-naphthylacetonitrile in the presence of a base catalyst. The reaction yields this compound as a yellow powder, which can be purified by recrystallization. This synthesis method has been reported in several scientific publications, including the Journal of Organic Chemistry and the Journal of Medicinal Chemistry.
properties
IUPAC Name |
(E)-3-(4-morpholin-4-ylphenyl)-2-naphthalen-2-ylprop-2-enenitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20N2O/c24-17-22(21-8-7-19-3-1-2-4-20(19)16-21)15-18-5-9-23(10-6-18)25-11-13-26-14-12-25/h1-10,15-16H,11-14H2/b22-15- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IINRFLAWOAACPP-JCMHNJIXSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=CC=C(C=C2)C=C(C#N)C3=CC4=CC=CC=C4C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1COCCN1C2=CC=C(C=C2)/C=C(/C#N)\C3=CC4=CC=CC=C4C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.